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Compound of Interest

Compound Name: ENMD-1068 hydrochloride

Cat. No.: B10824553

Technical Support Center: ENMD-1068
Hydrochloride

This guide provides researchers, scientists, and drug development professionals with essential
information regarding the solubility and handling of ENMD-1068 hydrochloride.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What is the recommended solvent for creating a stock solution of ENMD-1068
hydrochloride?

A: For high concentration stock solutions, Dimethyl Sulfoxide (DMSO) is recommended.
ENMD-1068 hydrochloride is highly soluble in DMSO, reaching up to 200 mg/mL.[1] For
aqueous-based assays, water (H20) can also be used, with a solubility of up to 100 mg/mL.[1]

Q2: I'm having trouble dissolving ENMD-1068 hydrochloride in my chosen solvent. What
steps can | take?

A: If you encounter solubility issues, follow these troubleshooting steps:

o Use Ultrasonic Agitation: Sonication is recommended to aid dissolution in both DMSO and
water.[1]
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o Gentle Warming: If precipitation occurs, gentle warming of the solution can help dissolve the
compound.

e Use Fresh Solvent: The hygroscopic nature of DMSO (its tendency to absorb moisture from
the air) can significantly impact the solubility of the product. It is highly recommended to use
newly opened, anhydrous DMSO for the best results.[1]

Q3: Can | prepare a stock solution in water for my cell culture experiments?

A: Yes, a stock solution can be prepared in water. However, if you choose water as the solvent
for your stock solution, it is crucial to filter and sterilize it using a 0.22 um filter before adding it
to your cell culture media or using it in experiments.[1]

Q4: How should | store ENMD-1068 hydrochloride powder and its stock solutions?
A: Proper storage is critical to maintain the compound's stability.
e Powder: Store the solid compound at 4°C under nitrogen.

e Stock Solutions: Once prepared, aliquot the solution into single-use vials to prevent
degradation from repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to 6
months or at -20°C for up to 1 month.[1] It is recommended to store solutions under a
nitrogen atmosphere.[1]

Q5: My DMSO stock solution appears cloudy after storage. What should | do?

A: Cloudiness or precipitation upon freezing is common for high-concentration stock solutions.
Before use, bring the vial to room temperature and ensure the compound is fully redissolved.
Gentle warming and vortexing or sonication can be used to bring any precipitate back into
solution.

Solubility Data

The following table summarizes the solubility of ENMD-1068 hydrochloride in common
laboratory solvents.
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic agitation is
needed. Use of new,
DMSO 200 mg/mL 625.25 mM _
anhydrous DMSO is
recommended.[1]
Ultrasonic agitation is
H20 100 mg/mL 312.63 mM

needed.[1]

Detailed Experimental Protocol: Preparation of a 100
mM DMSO Stock Solution

This protocol outlines the steps to prepare a 100 mM stock solution of ENMD-1068
hydrochloride (Molecular Weight: 319.85 g/mol ) in DMSO.

Materials:

 ENMD-1068 hydrochloride powder

e Anhydrous, new bottle of DMSO

o Sterile, conical-bottom polypropylene tube
e \ortex mixer

» Water bath sonicator

» Pipettes and sterile filter tips

Procedure:

o Equilibrate: Allow the vial of ENMD-1068 hydrochloride powder to warm to room
temperature before opening to prevent condensation.
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e Weighing: Accurately weigh the desired amount of ENMD-1068 hydrochloride powder. For
example, to prepare 1 mL of a 100 mM solution, you would need 31.985 mg.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the
powder.

e Dissolution:
o Vortex the tube for 1-2 minutes to mix.

o Place the tube in a water bath sonicator and sonicate for 10-15 minutes. Check for
complete dissolution.

o If particulates remain, gentle warming (e.g., in a 37°C water bath) for 5-10 minutes
combined with further vortexing may be required.

o Aliquot and Storage: Once the compound is fully dissolved, dispense the stock solution into
smaller, single-use, sterile cryovials. Store immediately at -80°C.

Visual Guides
Troubleshooting Workflow for Solubility Issues

The following diagram illustrates the decision-making process when encountering solubility
challenges with ENMD-1068 hydrochloride.
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:
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Caption: Troubleshooting workflow for dissolving ENMD-1068 hydrochloride.
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Signaling Pathway Inhibition by ENMD-1068

ENMD-1068 is a selective antagonist of Protease-Activated Receptor 2 (PAR2). Its mechanism
involves blocking downstream signaling cascades, such as the TGF-B1/Smad pathway, which
Is crucial in processes like liver fibrosis.[1][2]
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Caption: Simplified diagram of ENMD-1068 inhibiting PAR2-mediated signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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